Cas no 239-98-5 (Benzo[a]pentacene)

• Product Name: Benzo[a]pentacene
• CAS No: 239-98-5
• MF: C₂₆H₁₆
• MW: 328.405246734619
• CID: 261548
• PubChem ID: 67482
• Update Time: 2025-04-19

Benzo[a]pentacene Chemical and Physical Properties

Names and Identifiers

• Benzo[a]pentacene
• Benzo[a]pentacene (in vial for quick-preparation of solution)
• Benzo[a]pentacene (in vial for quick-preparation of solution)neat
• 1,2-Benzo-pentacen
• 1,2-benzopentacene
• Benz<a>pentacen
• Benzo(a)pentacene
• Benzo<a>pentacen
• Benzo-1,2-pentacene
• EINECS 205-951-7
• Isohexaphene
• DTXSID50178602
• NS00041798
• 239-98-5
• hexacyclo[12.12.0.03,12.04,9.016,25.018,23]hexacosa-1(26),2,4,6,8,10,12,14,16,18,20,22,24-tridecaene
• PLKNNIMJRPBOSW-UHFFFAOYSA-N

• Inchi： 1S/C26H16/c1-2-7-19-12-22-15-24-16-26-20(10-9-17-5-3-4-8-25(17)26)13-23(24)14-21(22)11-18(19)6-1/h1-16H
• InChI Key： PLKNNIMJRPBOSW-UHFFFAOYSA-N
• SMILES： C12C=C3C=C4C=CC=CC4=CC3=CC1=CC1C=CC3C=CC=CC=3C=1C=2

Computed Properties

• Exact Mass: 328.12500
• Monoisotopic Mass: 328.125
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 26
• Rotatable Bond Count: 0
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0A^2
• XLogP3: 7.8

Experimental Properties

• Color/Form: No date available
• Density: 1.263
• Melting Point: No date available
• Boiling Point: 604.1°C at 760 mmHg
• Flash Point: 314.6°C
• Refractive Index: 1.842
• PSA: 0.00000
• LogP: 7.45260
• Vapor Pressure: 0.0±0.8 mmHg at 25°C

Benzo[a]pentacene Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Pentacenes